Cas no 1448046-49-8 (methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate)

• Product Name: methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate
• CAS No: 1448046-49-8
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5406470
• Update Time: 2025-10-30

methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[4-(2-pyrazinyloxy)-1-piperidinyl]carbonyl]benzoate
• methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate

• Inchi： 1S/C18H19N3O4/c1-24-18(23)14-4-2-13(3-5-14)17(22)21-10-6-15(7-11-21)25-16-12-19-8-9-20-16/h2-5,8-9,12,15H,6-7,10-11H2,1H3
• InChI Key： ACOTUFQBCCJZJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCC(OC3=NC=CN=C3)CC2)=O)C=C1

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.8±50.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate

Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate (CAS No. 1448046-49-8): A Comprehensive Overview

Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate, with the CAS number 1448046-49-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a benzoate moiety linked to a piperidine ring via an amide bond, has garnered attention due to its potential applications in drug discovery and development. The presence of a pyrazine unit in its structure further enhances its pharmacological relevance, making it a subject of extensive research and exploration.

The< strong>benzoate component of this compound contributes to its stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. The< strong>piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The pyrazine moiety, specifically the< strong>pyrazin-2-yloxy group, adds another layer of complexity and functionality, potentially influencing the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter systems. Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate has been studied for its potential role in affecting central nervous system (CNS) function. Research indicates that the< strong>pyrazine-containing derivatives can interact with various receptors and transporters, making them candidates for treating neurological disorders. The< strong>piperidine ring's ability to form hydrogen bonds with biological targets further enhances its suitability for such applications.

The synthesis of Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate involves multiple steps, each requiring precise control to ensure high yield and purity. The formation of the amide bond between the piperidine carboxylic acid and the benzoic acid derivative is a critical step in the synthesis. This reaction typically requires the use of coupling agents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-hydroxybenzotriazole), along with appropriate bases like DMAP (4-dimethylaminopyridine) or HOBt (1-hydroxybenzotriazole).

The introduction of the< strong>pyrazin-2-yloxy group into the piperidine ring is another key step in the synthesis. This transformation often involves nucleophilic substitution reactions where a halogenated pyrazine derivative reacts with a Grignard reagent or another nucleophile derived from piperidine. The choice of solvent and reaction conditions plays a crucial role in determining the efficiency of this step.

Evaluation of Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate's pharmacological properties has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate affinity for certain CNS receptors, suggesting potential therapeutic effects in conditions such as depression, anxiety, and cognitive disorders. The< strong>pyrazine-containing moiety appears to be particularly important for these interactions, likely due to its ability to engage with specific amino acid residues in receptor binding pockets.

The compound's< strong>piperidine component also contributes to its pharmacological profile by influencing its metabolic stability and distribution within the body. Piperidine derivatives are known to have favorable pharmacokinetic properties, which can enhance their bioavailability and reduce toxicity. Additionally, the< strong>benzoate group may contribute to water solubility, making it easier to formulate into oral or injectable medications.

Recent advancements in computational chemistry have enabled more accurate predictions of Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate's interactions with biological targets. Molecular docking studies have been particularly useful in identifying key residues on receptors that are critical for binding affinity. These studies have provided valuable insights into how modifications to the< strong>pyrazin-2-yloxy,< strong>piperidine, and< strong>benzoate moieties can optimize pharmacological activity.

In vivo studies have also been conducted to assess the efficacy and safety of Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate in animal models. These studies have shown that the compound can produce effects similar to those observed in vitro, reinforcing its potential as a therapeutic agent. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting a favorable safety profile.

The development of Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate represents an example of how structural complexity can be leveraged to create novel bioactive molecules. By combining different pharmacophoric elements such as< strong>pyrazine,< strong>piperidine, and< strong>benzoate, researchers can design compounds with tailored properties for specific therapeutic applications. As research continues, it is expected that more derivatives will be explored, leading to new insights into their mechanisms of action and potential clinical uses.

The future prospects for Methyl 4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]benzoate are promising, with ongoing studies aimed at optimizing its pharmacological properties further. Efforts are being made to improve synthetic routes to enhance yield and reduce costs, making it more feasible for large-scale production. Additionally, clinical trials are planned to evaluate its efficacy and safety in human patients suffering from various neurological disorders.